Cas no 2137727-96-7 (Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-)

• Product Name: Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-
• CAS No: 2137727-96-7
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5286249
• Update Time: 2025-06-22

Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-

• Inchi： 1S/C9H12BrNS/c1-7-4-9(7,6-10)5-8-2-3-11-12-8/h2-3,7H,4-6H2,1H3
• InChI Key： MDKABLKAXPDQSI-UHFFFAOYSA-N
• SMILES： S1C(CC2(CBr)CC2C)=CC=N1

Additional information on Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-

Recent Advances in the Study of Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- (CAS: 2137727-96-7)

The compound Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- (CAS: 2137727-96-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]-. Researchers have developed novel catalytic methods to improve yield and purity, addressing previous limitations in large-scale production. The compound's bromomethyl and cyclopropyl functional groups are of particular interest, as they offer reactive sites for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- exhibits promising inhibitory effects against specific enzymatic targets involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects and assess pharmacokinetic properties.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- and its biological targets. These studies have identified key structural features that contribute to its bioactivity, paving the way for the design of more potent and selective analogs.

Despite these advancements, challenges remain in optimizing the compound's stability and bioavailability. Recent efforts have focused on formulating Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- into nanoparticle-based delivery systems to enhance its therapeutic efficacy and reduce potential side effects. Early results from these formulation studies are encouraging, indicating improved drug release profiles and targeted delivery to diseased tissues.

In conclusion, Isothiazole, 5-[[1-(bromomethyl)-2-methylcyclopropyl]methyl]- (CAS: 2137727-96-7) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in medicinal chemistry. The integration of synthetic chemistry, biological evaluation, and computational approaches will be crucial in unlocking the full potential of this compound in drug discovery and development.